4-fluoro-N-({1-[3-(methylthio)propyl]-3-piperidinyl}methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[1-(3-methylsulfanylpropyl)piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H25FN2OS/c1-22-11-3-10-20-9-2-4-14(13-20)12-19-17(21)15-5-7-16(18)8-6-15/h5-8,14H,2-4,9-13H2,1H3,(H,19,21)
• InChI Key: PDKIEUSEGOLWGD-UHFFFAOYSA-N
• Canonical SMILES: CSCCCN1CCCC(C1)CNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H25FN2OS
• Molecular Weight: 324.5 g/mol

Description

4-fluoro-N-({1-[3-(methylthio)propyl]-3-piperidinyl}methyl)benzamide, also known as LMT-28, is a novel synthetic compound that has gained attention in the scientific community for its potential applications in research.

Scientific Research Applications

4-fluoro-N-({1-[3-(methylthio)propyl]-3-piperidinyl}methyl)benzamide has potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have affinity for the dopamine transporter, which makes it a potential tool for studying dopamine transporters and their role in neurological disorders such as Parkinson's disease and addiction.

Mechanism of Action

4-fluoro-N-({1-[3-(methylthio)propyl]-3-piperidinyl}methyl)benzamide acts as a dopamine transporter ligand, meaning it binds to and interacts with dopamine transporters in the brain. It has been shown to inhibit dopamine uptake, leading to an increase in extracellular dopamine levels. This mechanism of action is similar to that of other dopamine transporter inhibitors, such as cocaine and amphetamines.
Biochemical and Physiological Effects
Studies have shown that this compound can increase dopamine levels in the brain, which can lead to various physiological and biochemical effects. These effects include increased locomotor activity, enhanced reward-related behavior, and improved cognitive function. However, more research is needed to fully understand the effects of this compound on the brain and body.

Advantages and Limitations for Lab Experiments

One advantage of 4-fluoro-N-({1-[3-(methylthio)propyl]-3-piperidinyl}methyl)benzamide is its potential as a tool for studying dopamine transporters and their role in neurological disorders. It is also a novel compound, which means there is less existing research on it compared to other dopamine transporter inhibitors. However, one limitation is that it has not yet been tested in humans, so its safety and efficacy are still unknown.

Future Directions

There are several potential future directions for research on 4-fluoro-N-({1-[3-(methylthio)propyl]-3-piperidinyl}methyl)benzamide. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease and addiction. Another direction is to further explore its mechanism of action and its effects on the brain and body. Additionally, more research is needed to determine its safety and efficacy in humans. Overall, this compound has the potential to be a valuable tool for scientific research and a promising candidate for future drug development.

Synthesis Methods

4-fluoro-N-({1-[3-(methylthio)propyl]-3-piperidinyl}methyl)benzamide is synthesized through a multi-step process that involves the reaction of 4-fluorobenzoyl chloride with 3-(methylthio)propylamine to form 4-fluoro-N-(3-(methylthio)propyl)benzamide. This intermediate is then reacted with N-Boc-3-piperidinamine to form N-Boc-4-fluoro-N-({1-[3-(methylthio)propyl]-3-piperidinyl}methyl)benzamide, which is deprotected to yield this compound.